Cas no 113423-89-5 (1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 113423-89-5
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 1093746
• PubChem ID: 597439
• Update Time: 2025-10-31

1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-naphthalen-1-yltriazole-4-carboxylic acid
• 113423-89-5
• 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylicacid
• DTXSID10344503
• ICWUCXPZSYRKBZ-UHFFFAOYSA-N
• 1-(1-Naphthyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C13H9N3O2/c17-13(18)11-8-16(15-14-11)12-7-3-5-9-4-1-2-6-10(9)12/h1-8H,(H,17,18)
• InChI Key： ICWUCXPZSYRKBZ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2=CC=CC3C=CC=CC2=3)N=N1)=O

Computed Properties

• Exact Mass: 239.069476538g/mol
• Monoisotopic Mass: 239.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

Additional information on 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 113423-89-5)

1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 113423-89-5) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This compound belongs to the class of triazole derivatives, which are known for their versatility in drug discovery and development. The presence of both a naphthalene ring and a carboxylic acid functional group makes this molecule particularly interesting for researchers exploring small-molecule inhibitors, fluorescent probes, and metal-organic frameworks (MOFs).

In the context of current scientific trends, 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid is often discussed in relation to its potential role in targeted drug delivery systems and bioimaging. With the rise of precision medicine and theranostics, researchers are increasingly interested in compounds that can serve dual purposes, such as diagnostics and therapy. The naphthalene moiety in this compound provides excellent photophysical properties, making it a candidate for fluorescence-based applications. Meanwhile, the triazole ring is a well-known pharmacophore that can enhance binding affinity to biological targets.

From a synthetic chemistry perspective, 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid is typically synthesized via click chemistry, specifically the Huisgen 1,3-dipolar cycloaddition reaction. This method is favored for its high yield, mild reaction conditions, and compatibility with a wide range of functional groups. The compound's CAS No. 113423-89-5 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in ongoing research. Its molecular structure, which combines aromatic and heterocyclic components, also makes it a valuable building block for supramolecular chemistry and crystal engineering.

Another area where 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid shows promise is in the development of organic electronic materials. The naphthalene group contributes to extended π-conjugation, which is crucial for charge transport in organic semiconductors. This has led to investigations into its use in OLEDs (organic light-emitting diodes) and sensors. Additionally, the carboxylic acid group allows for further functionalization, enabling the creation of polymers or hybrid materials with tailored properties.

In summary, 1-(Naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 113423-89-5) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and biotechnology. Its unique combination of structural features ensures its continued relevance in cutting-edge research. As scientists explore new frontiers in green chemistry and sustainable materials, this compound is likely to remain a key player in innovative solutions.